Cas no 17013-40-0 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methylethyl)-5-propyl-)
17013-40-0 structure
Product Name:2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methylethyl)-5-propyl-
CAS No:17013-40-0
MF:C10H16N2O3
MW:212.245642662048
CID:190946
PubChem ID:204813
Update Time:2025-04-19
2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methylethyl)-5-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methylethyl)-5-propyl-
- 5-Isopropyl-5-propylbarbituric acid
- 5-propan-2-yl-5-propyl-1,3-diazinane-2,4,6-trione
- BRN 0199025
- 17013-40-0
- DTXSID30168804
- CHEMBL3276725
- Barbituric acid, 5-isopropyl-5-propyl-
-
- Inchi: 1S/C10H16N2O3/c1-4-5-10(6(2)3)7(13)11-9(15)12-8(10)14/h6H,4-5H2,1-3H3,(H2,11,12,13,14,15)
- InChI Key: HBRKBUUQAVYMSK-UHFFFAOYSA-N
- SMILES: O=C1C(C(NC(N1)=O)=O)(CCC)C(C)C
Computed Properties
- Exact Mass: 212.11618
- Monoisotopic Mass: 212.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 75.3Ų
Experimental Properties
- Density: 1.101
- Refractive Index: 1.465
- PSA: 75.27
2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methylethyl)-5-propyl- Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
17013-40-0 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methylethyl)-5-propyl-) Related Products
- 57-44-3(Diethylmalonylurea)
- 1953-33-9(2,4,6(1H,3H,5H)-Pyrimidinetrione,5-butyl-)
- 57-43-2(amobarbital)
- 2518-72-1(5-ethyl-1,3-diazinane-2,4,6-trione)
- 7391-69-7(5-isopropylbarbituric acid)
- 125-40-6(2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-5-(1-methylpropyl)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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